Cas no 33045-52-2 (5-(Aminosulfonyl)-2-methoxy-benzoic Acid Methyl Ester)

• Product Name: 5-(Aminosulfonyl)-2-methoxy-benzoic Acid Methyl Ester
• CAS No: 33045-52-2
• MF: C₉H₁₁NO₅S
• MW: 245.252341508865
• MDL: MFCD01317542
• CID: 54002
• PubChem ID: 118390
• Update Time: 2025-06-10

5-(Aminosulfonyl)-2-methoxy-benzoic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Methyl 2-methoxy-5-sulfamoylbenzoate
• 2-Methoxy-5-sulfamoylbenzoic acid methyl ester
• 2-methoxy-5-sulfamoyl methyl benzoate
• Methyl 5-(aminosulfonyl)-2-methoxybenzoate
• 5-(Aminosulfonyl)-2-methoxy-benzoic Acid Methyl Ester
• 5-(Aminosulfonyl)-2-methoxybenzoic Acid Methyl Ester
• Methyl 2-methoxy-5-aminosul
• methyl 2-methoxy-5-sulfamoyl-benzoate
• Methyl 5-(aminosulphonyl)-2-methoxybenzoate
• Methyl 5-aminosulfonyl-2-methoxybenzoic acid
• methyl 5-sulfamoyl-o-anisate
• Methyl 5-sulphamoyl-o-anisate
• o-Anisicacid, 5-sulfamoyl-, methyl ester (8CI)
• 4-Methoxy-3-(methoxycarbonyl)benzenesulfonamide
• Methyl 5-sulfamoyl-2-methoxybenzoate
• Methyl2-methoxy-5-sulfamoylbenzoate
• 1285987-04-3
• Methyl 2-Methoxy-5-sulphamoylbenzoate
• 5-Aminosulfonyl-2-methoxybenzoic acid methyl ester
• 1-(1,1,3,4,4-pentamethyltetralin-6-yl)ethanone;Methyl 2-methoxy-5-sulfamoylbenzoate
• Tox21_113746
• W-106794
• MKDYDRQLKPGNNU-UHFFFAOYSA-N
• 4-[(2-Methyl-1-isopropyl-d6)pentyl]phenol
• 33045-52-2
• A821581
• EN300-1617050
• SR-01000944812
• EINECS 251-358-1
• SCHEMBL330293
• Sulpiride intermediate: Methyl 2-methoxy-5-aminosulfonylbenzoate
• Benzoic acid, 5-(aminosulfonyl)-2-methoxy-, methyl ester
• UNII-F8XVA6KYT6
• AB08554
• FT-0639077
• CS-W012721
• DTXSID4057718
• F8XVA6KYT6
• Sulpiride impurity B, European Pharmacopoeia (EP) Reference Standard
• CAS-33045-52-2
• NS00029409
• Methyl 2-Methoxy-5-sulphamoylbenzoate; Sulpiride Imp. B (EP); Sulpiride Impurity B
• Z17862399
• SR-01000944812-1
• SULPIRIDE IMPURITY B [EP IMPURITY]
• F17051
• BCP24519
• AKOS005216563
• PS-7531
• NCGC00253616-01
• M1942
• SY009661
• 2-methoxy-5-sulfamoyl benzoic acid methyl ester
• DTXCID5031507
• 2-Methoxy-5-(Aminosulfonyl)benzoic Acid Methyl Ester
• Sulpiride Impurity B
• MFCD01317542
• Methyl 2-methoxy-5-sulfamoylbenzoate, 98%
• CHEMBL3560556
• Methyl 2-Methoxy-5-Sulfamoyl benzoate
• BBL034810
• DB-048323
• STL416207
• SULPIRIDE IMPURITY B (EP IMPURITY)

• MDL： MFCD01317542
• Inchi： 1S/C9H11NO5S/c1-14-8-4-3-6(16(10,12)13)5-7(8)9(11)15-2/h3-5H,1-2H3,(H2,10,12,13)
• InChI Key： MKDYDRQLKPGNNU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C(=O)OC)C=1)OC)(N)(=O)=O

Computed Properties

• Exact Mass: 245.03600
• Monoisotopic Mass: 245.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 104A^2

Experimental Properties

• Color/Form: solid
• Density: 1.3600
• Melting Point: 175-177 °C (lit.)
• Boiling Point: 439.8 ℃ at 760 mmHg
• Flash Point: 219.8℃
• Refractive Index: 1.541 
• PSA: 104.07000
• LogP: 1.91030
• Solubility: Not determined

5-(Aminosulfonyl)-2-methoxy-benzoic Acid Methyl Ester Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides